Cas no 1996381-44-2 (tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate)

• Product Name: tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate
• CAS No: 1996381-44-2
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 5869868
• PubChem ID: 165842639
• Update Time: 2025-10-29

tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate
• EN300-798052
• 1996381-44-2

• Inchi： 1S/C11H16N2O3S/c1-11(2,3)16-10(15)12-7-8(14)6-9-4-5-13-17-9/h4-5H,6-7H2,1-3H3,(H,12,15)
• InChI Key： HZLHOTMKJAYHDS-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CC(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate

Comprehensive Overview of tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate (CAS No. 1996381-44-2)

The compound tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate (CAS No. 1996381-44-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-thiazol-5-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The carbamate functionality is known for its stability and versatility, which is why this compound is often explored in the development of novel therapeutics.

In recent years, the demand for heterocyclic compounds like tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic resistance has prompted scientists to investigate new molecular scaffolds, and this compound's thiazole ring offers a promising starting point. Additionally, the agrochemical industry has shown interest in similar structures for developing next-generation pesticides with improved efficacy and environmental safety. The CAS No. 1996381-44-2 is frequently cited in patents and academic papers, underscoring its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate involves multi-step organic reactions, often starting from commercially available thiazole derivatives. The tert-butyloxycarbonyl (Boc) protecting group is strategically incorporated to enhance the compound's stability during subsequent transformations. This approach aligns with the growing trend of green chemistry, as researchers seek to minimize waste and optimize reaction yields. The compound's solubility and reactivity profile make it suitable for various coupling reactions, further expanding its utility in medicinal chemistry.

The pharmacological potential of tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate is another area of intense exploration. Preliminary studies suggest that its thiazole core may interact with enzymes or receptors involved in inflammatory or metabolic disorders. This has led to its inclusion in high-throughput screening campaigns aimed at identifying new drug candidates. Moreover, the compound's carbamate group can serve as a prodrug moiety, enabling controlled release of active agents in vivo. Such features are highly sought after in the design of targeted therapies, a hot topic in precision medicine.

In the context of SEO and user queries, terms like "thiazole derivatives in drug discovery" and "Boc-protected carbamates" are frequently searched by chemists and researchers. This reflects the broader interest in small molecule therapeutics and organic synthesis techniques. By focusing on these keywords, this article aims to provide a resource that bridges the gap between academic knowledge and industrial applications. The compound's CAS No. 1996381-44-2 is often used as a unique identifier in databases, making it a critical reference for professionals seeking detailed information.

Looking ahead, the versatility of tert-butyl N-[2-oxo-3-(1,2-thiazol-5-yl)propyl]carbamate positions it as a key player in the evolution of biocompatible materials and catalysis. Its structural motifs are being investigated for their role in metal-organic frameworks (MOFs) and supramolecular chemistry, areas that are gaining traction in materials science. As the scientific community continues to uncover new applications, this compound is likely to remain at the forefront of innovation, driving advancements across multiple disciplines.